Dicyanomercury;oxomercury

• CAS No.: 1335-31-5
• Molecular Formula: C2Hg2N2O
• Molecular Weight: 469.22 g/mol
• IUPAC Name: cyano(cyanomercuriooxy)mercury
• InChI: InChI=1S/2CN.2Hg.O/c2*1-2
• InChI Key: FWJGYFKCKCRGIV-UHFFFAOYSA-N
• SMILES: C(#N)[Hg]C#N.O=[Hg]
• Canonical SMILES: C(#N)[Hg]O[Hg]C#N

Description

Dicyanomercury (Hg(CN)₂), also known as mercuric cyanide, is a highly toxic inorganic compound composed of mercury and cyanide groups. It appears as a colorless or white crystalline solid with a density of 3.996 g/mL at 25°C . Its linear molecular structure arises from the sp hybridization of mercury, forming two covalent bonds with cyanide ligands . Dicyanomercury is used in photography, germicidal soaps, and the synthesis of cyanogen gas .

Oxomercury (HgO), or mercury(II) oxide, exists in two forms: red (α-HgO) and yellow (β-HgO). It is a thermally unstable compound that decomposes into elemental mercury and oxygen upon heating (2HgO → 2Hg + O₂) . The red form has a chain-like structure with alternating Hg and O atoms, while the yellow form adopts a more disordered arrangement . It is utilized in chemical synthesis, batteries, and analytical reagents.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of dicyanomercury;oxomercury typically involves the reaction of mercury salts with cyanide ions. One common method is the reaction of mercuric chloride with potassium cyanide in an aqueous solution. The reaction proceeds as follows: [ \text{HgCl}_2 + 2 \text{KCN} \rightarrow \text{Hg(CN)}_2 + 2 \text{KCl} ]

Industrial Production Methods: Industrial production of this compound follows similar synthetic routes but on a larger scale. The reaction conditions are carefully controlled to ensure the purity and yield of the product. The use of high-purity reagents and controlled temperature and pH conditions are crucial for the successful synthesis of this compound.

Chemical Reactions Analysis

Types of Reactions: Dicyanomercury;oxomercury undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form different mercury-containing species.

Reduction: Reduction reactions can convert this compound to other mercury compounds.

Substitution: The cyanide groups in the compound can be substituted with other ligands.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and nitric acid.

Reduction: Reducing agents such as sodium borohydride can be used.

Substitution: Ligands such as chloride or acetate can replace the cyanide groups under appropriate conditions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield mercuric oxide, while substitution with chloride can produce mercuric chloride.

Scientific Research Applications

Dicyanomercury;oxomercury has several applications in scientific research:

Chemistry: It is used as a reagent in various chemical reactions and as a precursor for the synthesis of other organomercury compounds.

Biology: The compound’s interactions with biological molecules are studied to understand mercury’s effects on biological systems.

Medicine: Research into the compound’s potential therapeutic applications and its toxicity is ongoing.

Industry: It is used in the production of certain industrial chemicals and materials.

Mechanism of Action

The mechanism of action of dicyanomercury;oxomercury involves its interaction with biological molecules, particularly proteins and enzymes. The compound can bind to sulfhydryl groups in proteins, disrupting their normal function. This interaction can lead to the inhibition of enzyme activity and other cellular processes. The molecular targets and pathways involved include:

Protein Binding: The compound binds to cysteine residues in proteins.

Enzyme Inhibition: It inhibits enzymes by binding to their active sites.

Cellular Pathways: Disruption of cellular pathways involving sulfur-containing molecules.

Comparison with Similar Compounds

Table 1: Key Properties of Dicyanomercury and Oxomercury

Property	Dicyanomercury (Hg(CN)₂)	Oxomercury (HgO)
Molecular Formula	Hg(CN)₂	HgO
Molecular Weight	252.62 g/mol	216.59 g/mol
Density	3.996 g/mL at 25°C	Red: 11.14 g/cm³; Yellow: 11.03 g/cm³
Melting/Decomposition	Sublimes at 320°C	Decomposes at 500°C
Solubility	Soluble in water, ethanol	Insoluble in water

Key Differences :

• Structure: Dicyanomercury’s linear geometry contrasts with HgO’s polymeric chains.
• Stability : HgO decomposes at higher temperatures, while Hg(CN)₂ sublimes.

Reactivity and Toxicity

Table 2: Reactivity and Hazard Profiles

Compound	Reactivity	Toxicity Profile
Hg(CN)₂	Releases toxic HCN gas in acidic conditions; undergoes photodegradation	Highly toxic (LD₅₀ oral, rat: 25 mg/kg); releases cyanide ions
HgO	Decomposes to Hg and O₂; reacts with HCl to form HgCl₂	Causes mercury poisoning; acute exposure damages kidneys and CNS
Similar Compounds
Cd(CN)₂ (Cadmium cyanide)	Less stable than Hg(CN)₂; hydrolyzes in water	Carcinogenic; targets respiratory and renal systems
ICN (Cyanogen iodide)	Releases cyanide upon decomposition; used as a fumigant	Highly toxic; inhibits cellular respiration

Key Insights :

• Cyanide vs. Mercury Toxicity : Hg(CN)₂ poses dual threats from cyanide and mercury, while HgO’s toxicity stems solely from mercury.
• Environmental Impact : Hg(CN)₂’s photodegradation in sunlight produces less stable intermediates compared to HgO’s thermal decomposition .

Research Findings and Innovations

• Photochemical Studies: Dicyanomercury undergoes sunlight-induced degradation in aqueous solutions, forming mercury colloids and free cyanide . This property is critical for environmental remediation but complicates waste management.
• Thermal Behavior : HgO’s decomposition pathway is leveraged in mercury recovery processes, whereas Hg(CN)₂’s sublimation limits its utility in high-temperature applications .